{[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile

• IUPAC Name: 2-[[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]sulfanyl]acetonitrile
• InChI: InChI=1S/C11H18N6S/c1-11(2,3)16-8-13-9(17(4)5)15-10(14-8)18-7-6-12/h7H2,1-5H3,(H,13,14,15,16)
• InChI Key: QACGODXONSFRAD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=NC(=NC(=N1)SCC#N)N(C)C
• Molecular Formula: C11H18N6S
• Molecular Weight: 266.37 g/mol

Description

[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile, also known as TAT, is a chemical compound that has been widely used in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in many different fields. In

Mechanism of Action

The mechanism of action of {[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile is not fully understood, but it is believed to involve the formation of covalent bonds between {[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile and its target proteins. This covalent bonding can lead to changes in protein conformation and function, which in turn can affect a variety of cellular processes.
Biochemical and Physiological Effects
{[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile has been found to have a variety of biochemical and physiological effects. One of the most well-studied effects of {[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile is its ability to induce apoptosis, or programmed cell death, in a variety of different cell types. {[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile has also been found to inhibit cell proliferation and induce cell cycle arrest in certain cell types.

Advantages and Limitations for Lab Experiments

One of the main advantages of {[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile is its selectivity for specific proteins and signaling pathways. This selectivity allows researchers to study specific processes in a controlled manner, without affecting other cellular processes.
However, there are also limitations to the use of {[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile in lab experiments. One limitation is the potential for off-target effects, where {[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile may bind to unintended proteins or interfere with unintended signaling pathways. Another limitation is the potential for toxicity, as {[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile has been found to be cytotoxic in some cell types.

Future Directions

There are many potential future directions for research on {[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile. One area of interest is the development of new {[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile derivatives with improved selectivity and reduced toxicity. Another area of interest is the use of {[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile in combination with other compounds or therapies, such as chemotherapy or immunotherapy, to enhance their effectiveness.
Overall, {[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile is a valuable tool for researchers in many different fields, and its continued study and development has the potential to lead to important advances in our understanding of cellular processes and the development of new therapies for a variety of diseases.

Synthesis Methods

The synthesis of {[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile involves the reaction of 4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazine-2-thiol with acetonitrile. The reaction is typically carried out in the presence of a base catalyst, such as potassium carbonate or sodium hydroxide, and a solvent, such as dimethylformamide or dimethyl sulfoxide. The resulting product is a white crystalline solid that is soluble in polar solvents.

Scientific Research Applications

{[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile has been widely used in scientific research as a tool for studying a variety of biochemical and physiological processes. One of the most common applications of {[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile is in the study of protein-protein interactions. {[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile can be used to selectively target and bind to specific proteins, allowing researchers to study their function and interactions with other proteins.
Another important application of {[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile is in the study of cellular signaling pathways. {[4-(tert-butylamino)-6-(dimethylamino)-1,3,5-triazin-2-yl]thio}acetonitrile can be used to selectively inhibit or activate specific signaling pathways, allowing researchers to study their role in a variety of cellular processes, including cell growth, differentiation, and apoptosis.